Cas no 1708079-47-3 (3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid)
3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid
-
- Inchi: 1S/C11H12N2O4S/c1-16-5-6-17-8-7-9(13-4-2-3-12-13)18-10(8)11(14)15/h2-4,7H,5-6H2,1H3,(H,14,15)
- InChI Key: MBTXVUOBRMZWPW-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC(N2C=CC=N2)=CC=1OCCOC
3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509646-1g |
3-(2-Methoxyethoxy)-5-(1H-pyrazol-1-yl)thiophene-2-carboxylicacid |
1708079-47-3 | 97% | 1g |
$637 | 2022-06-12 |
3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid
3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 1708079-47-3, known as 3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound is a derivative of thiophene, a five-membered heterocyclic aromatic compound, which serves as a versatile scaffold for various pharmaceutical agents. The presence of the pyrazole ring and the methoxyethoxy substituent introduces additional functional groups that enhance its chemical reactivity and biological interactions.
Recent studies have highlighted the importance of thiophene derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The thiophene ring in this compound provides a platform for further functionalization, enabling the exploration of diverse pharmacological profiles. The pyrazole moiety, a nitrogen-containing heterocycle, is known for its ability to interact with various biological targets, such as protein kinases and enzymes, making it a valuable component in medicinal chemistry.
The methoxyethoxy group attached to the thiophene ring introduces hydrophilic properties, which can improve the solubility and bioavailability of the compound. This feature is particularly advantageous in drug design, where solubility often poses a significant challenge. Recent research has demonstrated that such substituents can also influence the compound's ability to penetrate cellular membranes, thereby enhancing its efficacy in targeting intracellular pathogens or disease-related molecules.
In terms of synthesis, 3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid can be prepared through a variety of methods, including coupling reactions and cyclization processes. These methods leverage the reactivity of thiophene derivatives and the versatility of pyrazole chemistry to construct complex molecular architectures. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic cross-coupling reactions, has further streamlined the production process, making it more efficient and scalable for large-scale applications.
From a biological standpoint, this compound has shown promising activity in preclinical studies. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). Additionally, its antitumor potential has been explored in various cancer cell lines, where it exhibited selective cytotoxicity against malignant cells while sparing normal cells. These findings underscore its potential as a lead compound for developing novel therapeutic agents.
The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that 3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid can bind effectively to several drug targets, including protein kinases and receptors involved in inflammation and cancer progression. These insights provide a foundation for rational drug design strategies aimed at optimizing its therapeutic profile.
In conclusion, 3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid represents a compelling candidate for further exploration in drug discovery. Its unique combination of structural features and promising biological activities positions it as a valuable asset in the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.
1708079-47-3 (3-(2-Methoxy-ethoxy)-5-pyrazol-1-yl-thiophene-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)